Cas no 99841-36-8 (2-NITRO-4-PROPYLACETANILIDE)

• Product Name: 2-NITRO-4-PROPYLACETANILIDE
• CAS No: 99841-36-8
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 842360
• PubChem ID: 2737083
• Update Time: 2025-04-19

2-NITRO-4-PROPYLACETANILIDE Chemical and Physical Properties

Names and Identifiers

• 2-NITRO-4-PROPYLACETANILIDE
• N-(2-nitro-4-propylphenyl)acetamide
• N1-(2-nitro-4-propylphenyl)acetamide
• 2'-Nitro-4'-propylacetanilide
• acetic acid-(2-nitro-4-propyl-anilide)
• Essigsaeure-(2-nitro-4-propyl-anilid)
• 99841-36-8
• Maybridge1_000156
• DTXSID40371822
• MixCom1_000310
• MFCD00833400
• A846089
• Oprea1_482475
• SCHEMBL5952645
• N-(2-nitro-4-propyl-phenyl)acetamide
• FT-0629657

• Inchi： 1S/C11H14N2O3/c1-3-4-9-5-6-10(12-8(2)14)11(7-9)13(15)16/h5-7H,3-4H2,1-2H3,(H,12,14)
• InChI Key： SXFNOCQYZBBQRC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC(=C1)CCC)NC(C)=O)=O

Computed Properties

• Exact Mass: 222.10000
• Monoisotopic Mass: 222.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.209
• Melting Point: 65-67
• Boiling Point: 416.6°C at 760 mmHg
• Flash Point: 205.8°C
• Refractive Index: 1.581
• PSA: 74.92000
• LogP: 3.10190

2-NITRO-4-PROPYLACETANILIDE Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：